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Compound of Interest

Ethyl 1-
Compound Name: (aminomethyl)cyclopropanecarbox

ylate

Cat. No.: B112501

Synthetic Strategy Overview

A robust and widely adopted method for synthesizing Ethyl 1-
(aminomethyl)cyclopropanecarboxylate involves a two-step sequence starting from
commercially available reagents. The strategy hinges on the initial formation of a cyclopropane
ring bearing a nitrile group, which is subsequently reduced to the desired primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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